4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(4-ethoxyphenyl)benzamide

• IUPAC Name: 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(4-ethoxyphenyl)benzamide
• InChI: InChI=1S/C26H27NO4/c1-4-29-22-14-12-21(13-15-22)27-25(28)19-10-8-18(9-11-19)17-30-23-7-5-6-20-16-26(2,3)31-24(20)23/h5-15H,4,16-17H2,1-3H3,(H,27,28)
• InChI Key: MNWAGBOMDCAHMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)COC3=CC=CC4=C3OC(C4)(C)C
• Molecular Formula: C26H27NO4
• Molecular Weight: 417.5 g/mol

Description

Benzofuran is a heterocyclic compound that consists of a fused benzene and furan ring. Compounds with a structure similar to the one you provided often have interesting chemical and physical properties, and can be used in various applications, such as in the development of pharmaceuticals and organic semiconductors.

Molecular Structure Analysis

The molecular structure of benzofurans is characterized by a fused benzene and furan ring. This structure can be modified in various ways to yield a wide range of compounds with different properties.

Chemical Reactions Analysis

Benzofurans can undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and metal-catalyzed cross coupling reactions.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary widely depending on their exact structure and the context in which they are used. For example, some benzofuran derivatives are used as n-type dopants in organic semiconductors.

Future Directions

The field of benzofuran derivatives is a dynamic and rapidly evolving area of research, with potential applications in a wide range of fields, including pharmaceuticals, organic electronics, and materials science.